Cas no 141399-95-3 (Benzo[b]thiophen-3(2H)-one, 5-hexyl-)

• Product Name: Benzo[b]thiophen-3(2H)-one, 5-hexyl-
• CAS No: 141399-95-3
• MF: C₁₄H₁₈OS
• MW: 234.357122898102
• CID: 1306522
• Update Time: 2024-08-03

Benzo[b]thiophen-3(2H)-one, 5-hexyl- Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophen-3(2H)-one, 5-hexyl-

• Inchi： 1S/C14H18OS/c1-2-3-4-5-6-11-7-8-14-12(9-11)13(15)10-16-14/h7-9H,2-6,10H2,1H3
• InChI Key： GIVAGUHQHMBHBN-UHFFFAOYSA-N
• SMILES： C12=CC=C(CCCCCC)C=C1C(=O)CS2

Computed Properties

• Exact Mass: 234.10794

Experimental Properties

• Density: 1.098±0.06 g/cm3(Predicted)
• Boiling Point: 368.2±42.0 °C(Predicted)
• PSA: 17.07